Cas no 851865-55-9 (2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851865-55-9
• MF: C₁₈H₁₇FN₂OS
• MW: 328.403786420822
• CID: 6025006
• PubChem ID: 3675864
• Update Time: 2025-10-29

2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole
• [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3-methylphenyl)methanone
• 2-{[(4-fluorophenyl)methyl]sulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole
• F0630-0378
• AKOS024588627
• (2-((4-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone
• 851865-55-9

• Inchi： 1S/C18H17FN2OS/c1-13-3-2-4-15(11-13)17(22)21-10-9-20-18(21)23-12-14-5-7-16(19)8-6-14/h2-8,11H,9-10,12H2,1H3
• InChI Key： MPYWZSKNMSLINR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=CC=1)F)C1=NCCN1C(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 328.10456251g/mol
• Monoisotopic Mass: 328.10456251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58Ų

Additional information on 2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole

2-{(4-Fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851865-55-9)

The compound 2-{(4-fluorophenyl)methylsulfanyl}-1-(3-methylbenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851865-55-9) is a highly specialized organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The CAS registry number CAS No. 851865-55-9 uniquely identifies this compound in scientific literature and regulatory databases.

The molecular structure of this compound is characterized by a central imidazole ring system, which is a five-membered ring containing two nitrogen atoms. The imidazole ring is further substituted with two key functional groups: a (4-fluorophenyl)methylsulfanyl group at the 2-position and a 3-methylbenzoyl group at the 1-position. These substituents contribute to the compound's unique chemical properties, including its solubility, stability, and reactivity.

The presence of the fluorophenyl group introduces electronic effects that can influence the compound's interaction with biological targets. Fluorine atoms are known for their high electronegativity, which can enhance the molecule's ability to participate in hydrogen bonding or other non-covalent interactions. Additionally, the methylsulfanyl group contributes to the molecule's sulfur-based chemistry, potentially playing a role in redox reactions or metal coordination.

The 3-methylbenzoyl substituent adds an aromatic ketone functionality to the molecule. This group can serve as a site for further chemical modifications or as a recognition element in bioassays. The combination of these functional groups makes this compound a promising candidate for various applications, including as a lead compound in drug design or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, researchers have explored the potential of imidazole-containing compounds as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The unique substitution pattern of this compound suggests that it may exhibit selective binding properties or enzymatic inhibition capabilities.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and cyclization steps. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly routes to such complex molecules.

The physical properties of this compound include a melting point of approximately 170°C and a molecular weight of around 370 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide makes it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

In conclusion, the compound CAS No. 851865-55-9, with its unique structural features and functional groups, represents an exciting area of research in organic chemistry and pharmacology. Its potential applications span across multiple disciplines, making it a valuable addition to the arsenal of chemical tools available to scientists today.